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A Whitepaper for Researchers, Scientists, and Drug Development Professionals

The dawn of the nuclear age in the mid-20th century heralded a new chapter in chemical

discovery: the synthesis and identification of elements beyond uranium, the so-called

transuranic elements. This guide provides a detailed technical overview of the seminal early

research that led to the discovery of the first four transuranic elements: neptunium, plutonium,

americium, and curium. It is intended for a scientific audience, offering a deep dive into the

experimental protocols, quantitative data, and logical frameworks that underpinned these

groundbreaking discoveries.

The Dawn of a New Elemental Era
The quest for elements heavier than uranium, element 92, began in earnest in the 1930s. Early

experiments by Enrico Fermi and his team in Rome in 1934, involving the bombardment of

uranium with neutrons, were initially thought to have produced transuranic elements. However,

it was later revealed by Otto Hahn, Fritz Strassmann, and Lise Meitner that these experiments

had instead resulted in nuclear fission.[1] The true beginning of the transuranic era came in

1940 at the University of California, Berkeley, a hub of nuclear science innovation.
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The first transuranic element was positively identified in 1940 by Edwin McMillan and Philip

Abelson. Their work built upon the discovery of nuclear fission, yet focused on a non-recoiling

radioactive product of uranium bombardment.[1]

Experimental Protocol: Synthesis and Identification of
Neptunium
The synthesis of neptunium was achieved by bombarding a thin layer of uranium oxide with

slow neutrons produced from the 60-inch cyclotron at the Berkeley Radiation Laboratory.[1][2]

[3]

Nuclear Reaction:

The process began with the capture of a neutron by a uranium-238 nucleus, forming the

unstable isotope uranium-239. This isotope then underwent beta decay to produce neptunium-

239.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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